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Compound of Interest

Compound Name:
1-(2-(4-

Bromophenoxy)ethyl)pyrrolidine

Cat. No.: B093086 Get Quote

1-(2-(4-Bromophenoxy)ethyl)pyrrolidine is a heterocyclic organic compound featuring a

pyrrolidine ring linked via an ethyl ether to a brominated phenyl group. As a member of the

pyrrolidine family, it belongs to a class of compounds of immense interest to medicinal chemists

and drug discovery professionals.[1][2] The five-membered saturated pyrrolidine ring is a

prevalent scaffold in numerous natural alkaloids, approved pharmaceuticals, and experimental

drug candidates, valued for its ability to introduce three-dimensionality and specific

stereochemical configurations into a molecule.[1][3] This guide provides a comprehensive

overview of the fundamental properties, synthesis, potential applications, and safety

considerations for 1-(2-(4-Bromophenoxy)ethyl)pyrrolidine, positioning it as a valuable

intermediate in organic synthesis and a potential pharmacophore for further investigation.[4]

PART 1: Physicochemical and Structural
Characterization
A thorough understanding of a compound's physical and chemical properties is foundational to

its application in research and development. 1-(2-(4-Bromophenoxy)ethyl)pyrrolidine is

typically encountered as a colorless to light yellow liquid, though it may also be a solid.[5][6][7]

It is characterized by low solubility in water but demonstrates good solubility in common organic

solvents such as dichloromethane and chloroform.[7]

Table 1: Core Physicochemical Properties
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Property Value Source(s)

CAS Number 1081-73-8 [5][8][9]

Molecular Formula C₁₂H₁₆BrNO [5][7][9]

Molecular Weight ~270.17 g/mol [5][6][9]

Appearance Colorless or light yellow liquid [6][9]

Boiling Point 138-140 °C @ 1.2 mmHg [5][6][9]

Density 1.304 g/mL at 25 °C [5][6][9]

Refractive Index (n²⁰/D) 1.557 [5][6][9]

Predicted pKa 9.54 ± 0.20 [9]

PART 2: Synthesis and Analytical Validation
The synthesis of 1-(2-(4-Bromophenoxy)ethyl)pyrrolidine is most logically achieved via a

Williamson ether synthesis, a robust and well-established method for forming ether linkages.

This approach involves the reaction of a phenoxide with an alkyl halide.

Proposed Synthetic Pathway
The pathway involves the deprotonation of 4-bromophenol to form the corresponding

phenoxide, which then acts as a nucleophile, attacking an electrophilic pyrrolidine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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